Cas no 51023-66-6 (2-Nonenoic acid, 9-(1,1-dimethylethoxy)-3,7-dimethyl-, ethyl ester)
51023-66-6 structure
Product Name:2-Nonenoic acid, 9-(1,1-dimethylethoxy)-3,7-dimethyl-, ethyl ester
CAS No:51023-66-6
MF:C17H32O3
MW:284.43418598175
CID:363575
PubChem ID:71366363
Update Time:2025-04-19
2-Nonenoic acid, 9-(1,1-dimethylethoxy)-3,7-dimethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Nonenoic acid, 9-(1,1-dimethylethoxy)-3,7-dimethyl-, ethyl ester
- ethyl 3,7-dimethyl-9-[(2-methylpropan-2-yl)oxy]non-2-enoate
- 51023-66-6
- DTXSID40789726
- Ethyl 9-tert-butoxy-3,7-dimethylnon-2-enoate
-
- Inchi: 1S/C17H32O3/c1-7-19-16(18)13-15(3)10-8-9-14(2)11-12-20-17(4,5)6/h13-14H,7-12H2,1-6H3
- InChI Key: CUIDDAYXQKJCCH-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)CCC(C)CCCC(=CC(=O)OCC)C
Computed Properties
- Exact Mass: 284.23526
- Monoisotopic Mass: 284.23514488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 11
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.9
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
2-Nonenoic acid, 9-(1,1-dimethylethoxy)-3,7-dimethyl-, ethyl ester Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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